Cas no 2172102-17-7 (tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2172102-17-7
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6547284
• PubChem ID: 165745087
• Update Time: 2025-06-09

tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate
• EN300-1455606
• 2172102-17-7
• tert-butyl 8-methyl-2-azaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C15H27NO2/c1-11-5-7-15(8-6-11)10-16-9-12(15)13(17)18-14(2,3)4/h11-12,16H,5-10H2,1-4H3
• InChI Key： XYQLTXXLDHARPE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CCC(C)CC2)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate

Introduction to Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 2172102-17-7)

Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2172102-17-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic azole derivative exhibits a unique structural framework, combining a spirocyclic core with an azole ring, which makes it a promising candidate for further exploration in drug development. The compound's molecular structure, characterized by its rigidity and functional diversity, positions it as a potential scaffold for designing novel bioactive molecules.

The spirocyclic nature of Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate contributes to its distinct physicochemical properties, including enhanced binding affinity and metabolic stability. These attributes are particularly valuable in the context of drug design, where optimizing both pharmacokinetic and pharmacodynamic profiles is crucial. The presence of the 8-methyl substituent further fine-tunes the electronic and steric environment of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate with various biological receptors. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The tert-butyl carboxylate moiety, in particular, has been shown to enhance solubility and improve oral bioavailability, critical factors for drug efficacy.

In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. Initial in vitro assays have demonstrated inhibitory activity against certain kinases and proteases, which are key players in cancer progression. The spirocyclic core of Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate appears to disrupt the active sites of these enzymes, thereby inhibiting their function. This finding aligns with emerging trends in oncology research, where spirocyclic compounds are being explored for their ability to modulate enzyme activity.

The synthesis of Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and ring-closing reactions, showcasing the versatility of modern synthetic methodologies. Researchers have leveraged advanced catalytic systems and transition metal complexes to achieve high yields and enantiopurity, ensuring that the final product is suitable for preclinical evaluation.

As interest in Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate grows, so does the body of literature surrounding its applications. Several research groups have published preliminary results on its interaction with biological targets using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have provided valuable guidance for further derivatization efforts aimed at improving potency and selectivity.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Preliminary data suggest that Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate can inhibit the growth of certain bacterial strains by interfering with essential metabolic pathways. This dual functionality as both an anti-cancer agent and an antimicrobial compound makes it a multifaceted therapeutic candidate.

Regulatory considerations are also an important aspect of advancing Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate into clinical trials. Researchers are working closely with regulatory agencies to ensure that all safety and efficacy data meet stringent requirements. This includes comprehensive toxicological studies to assess potential side effects and long-term exposure risks.

The future of Tert-butyl 8-methyl-2-azaspiro4.5decane-4-carboxylate lies in its integration into larger drug discovery programs. By collaborating with academic institutions and pharmaceutical companies, researchers aim to develop a pipeline of derivatives with enhanced therapeutic profiles. The unique structural features of this compound provide a solid foundation for innovation, driving progress in both academic research and industrial drug development.